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Compound of Interest

Compound Name: 2-(Bromomethyl)benzaldehyde

Cat. No.: B049007 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The Wittig reaction is a powerful and widely used method in organic synthesis for the formation

of carbon-carbon double bonds (alkenes) from carbonyl compounds (aldehydes and ketones).

[1] This reaction is particularly valuable due to its high degree of regioselectivity, where the

double bond is formed specifically at the location of the original carbonyl group.[2] These

application notes provide a detailed protocol for the Wittig reaction of 2-
(Bromomethyl)benzaldehyde, a substrate featuring both an aldehyde and a reactive benzylic

bromide functionality. The inherent chemoselectivity of the Wittig reaction allows for the

preferential olefination of the aldehyde group.[3] This protocol is designed to be a reliable

starting point for researchers engaged in the synthesis of complex organic molecules, including

active pharmaceutical ingredients.

Chemical Structures and Reaction Scheme
Figure 1: General scheme for the Wittig reaction with 2-(Bromomethyl)benzaldehyde.
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Part 1: Ylide Preparation

Part 2: Wittig Reaction

Workup and Purification

Suspend Methyltriphenylphosphonium
bromide in anhydrous THF

Cool to 0 °C

Add n-BuLi dropwise

Stir for 1-2 hours at 0 °C

Add aldehyde solution to ylide

Dissolve 2-(Bromomethyl)benzaldehyde
in anhydrous THF

Cool aldehyde solution to 0 °C

Stir and warm to room temperature

Quench with saturated NH₄Cl

Extract with organic solvent

Wash with water and brine

Dry and concentrate

Purify by column chromatography
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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